4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one

• IUPAC Name: 4-(3-chloro-4-methoxyphenyl)-2H-phthalazin-1-one
• InChI: InChI=1S/C15H11ClN2O2/c1-20-13-7-6-9(8-12(13)16)14-10-4-2-3-5-11(10)15(19)18-17-14/h2-8H,1H3,(H,18,19)
• InChI Key: WQZVOIRBROYEFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=O)C3=CC=CC=C32)Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions that may include the formation of heterocyclic rings, substitution reactions, and the introduction of various functional groups. For instance, the reactions of 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone with nitrogen-containing binucleophilic agents resulted in the formation of various heterocyclic derivatives, as studied in one of the papers . This suggests that similar synthetic strategies could potentially be applied to synthesize the compound of interest.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various spectroscopic techniques and quantum chemical calculations. For example, the molecular structure and spectroscopic data of a compound with a methoxyphenyl group were obtained from DFT calculations, and the geometry was fully optimized . Similarly, the structure of another chloro-methoxyphenyl compound was elucidated by LC/MS-MS, NMR, UV-Vis, and other spectroscopic methods . These studies indicate that the molecular structure of "4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one" could be analyzed using similar techniques to determine bond lengths, angles, and other geometrical parameters.

Chemical Reactions Analysis

The reactivity of compounds with similar structural features has been explored through various chemical reactions. For instance, the reaction of a furanone derivative with hydrazine monohydrate led to the formation of pyrrol-2-one and pyridazin-3(2H)-one derivatives . This demonstrates the potential reactivity of the compound towards nucleophilic agents, which could be further investigated to understand its chemical behavior.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized through experimental and theoretical methods. Theoretical calculations such as natural bond orbital analysis, molecular electrostatic potential, and frontier molecular orbitals have been used to predict electronic properties and vibrational modes . These studies provide a foundation for predicting the properties of "4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one," such as its electronic characteristics, potential energy distribution, and molecular interactions.

Scientific Research Applications

Synthesis and Reactivity

• A study explored the use of Lawesson's Reagent in the synthesis of 1,3,2-dioxaphospholane-2-sulfide derivatives from aromatic dihydroxy compounds, highlighting a method that could be applicable to synthesizing related compounds with complex structures (Shabana et al., 1994).
• Research on the antimicrobial activities of new 1,2,4-triazole derivatives, including their synthesis from various ester ethoxycarbonylhydrazones, presents an approach to creating bioactive molecules that could extend to the synthesis and application of phthalazinone derivatives (Bektaş et al., 2007).

Chemical Modifications and Applications

• Investigations into the corrosion inhibition performance of related compounds on mild steel in acidic environments demonstrate the application of organophosphorus compounds in materials science, suggesting potential protective uses for similar chemicals (Bentiss et al., 2009).
• A study on the methoxycarbonylation of aryl chlorides catalyzed by palladium complexes shows a chemical process relevant to the synthesis of complex organic molecules, potentially including phthalazinone derivatives (Jiménez-Rodríguez et al., 2005).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules and produces its effects. Unfortunately, the specific mechanism of action for “4-(3-Chloro-4-methoxyphenyl)-1,2-dihydrophthalazin-1-one” is not available in the search results.

Safety and Hazards

Isocyanates, such as those found in similar compounds, are known to be toxic and can cause severe injury, burns, or death if inhaled, ingested, or contacted with skin. They are also known to react with water, releasing flammable, toxic, or corrosive gases.